Cas no 894038-61-0 (N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-N'-(2-nitrophenyl)ethanediamide)

• Product name: N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-N'-(2-nitrophenyl)ethanediamide
• CAS No: 894038-61-0
• MF: C₂₀H₁₅ClN₆O₄S
• MW: 470.888900995255
• CID: 5515229

N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-N'-(2-nitrophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[2-(4-chlorophenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-N'-(2-nitrophenyl)oxamide
• N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-N'-(2-nitrophenyl)ethanediamide

• Inchi： 1S/C20H15ClN6O4S/c21-13-7-5-12(6-8-13)17-24-20-26(25-17)14(11-32-20)9-10-22-18(28)19(29)23-15-3-1-2-4-16(15)27(30)31/h1-8,11H,9-10H2,(H,22,28)(H,23,29)
• InChI Key： JKQOABYXGRNCPV-UHFFFAOYSA-N
• SMILES： C(NCCC1N2C(SC=1)=NC(C1=CC=C(Cl)C=C1)=N2)(=O)C(NC1=CC=CC=C1[N+]([O-])=O)=O

Additional information on N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-N'-(2-nitrophenyl)ethanediamide

N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-N'-(2-nitrophenyl)ethanediamide: A Comprehensive Overview

The compound with CAS No. 894038-61-0, known as N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-N'-(2-nitrophenyl)ethanediamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their unique chemical properties and biological activities. The structure of this molecule is characterized by the presence of a 1,2,4-triazolo ring fused with a thiazole ring system, which contributes to its distinctive electronic and steric properties.

Recent studies have highlighted the importance of such heterocyclic systems in drug discovery and material science. The 4-chlorophenyl substituent in the molecule introduces electron-withdrawing effects, which can enhance the reactivity of the compound in various chemical reactions. Additionally, the presence of a nitrophenyl group further modulates the electronic properties of the molecule, making it a promising candidate for applications in catalysis and electronic materials.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and heterocyclic synthesis. Researchers have employed methodologies such as nucleophilic substitution and condensation reactions to construct the complex ring systems present in this molecule. The use of advanced spectroscopic techniques like NMR and IR has been instrumental in confirming the structure and purity of the synthesized product.

In terms of biological activity, preliminary studies suggest that this compound exhibits moderate activity against certain enzymes and cellular targets. However, further research is required to fully understand its pharmacokinetic properties and potential toxicity profiles. The integration of computational chemistry tools has provided valuable insights into the molecular interactions that govern its bioactivity.

From an industrial perspective, this compound holds potential as a precursor for more complex molecules or as an intermediate in pharmaceutical synthesis. Its unique structural features make it a valuable addition to libraries of compounds used in high-throughput screening for drug discovery.

In conclusion, N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-N'-(2-nitrophenyl)ethanediamide represents a fascinating example of modern organic chemistry. Its intricate structure and versatile properties continue to attract the attention of researchers across various disciplines. As ongoing studies uncover new applications and mechanisms of action for this compound, it is poised to play an increasingly important role in both academic research and industrial innovation.